Cas no 1131614-70-4 (4-Heptyl-3-iodobenzoic acid)

4-Heptyl-3-iodobenzoic acid is a substituted benzoic acid derivative featuring a heptyl chain at the 4-position and an iodine substituent at the 3-position. This compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and materials science research. The iodine moiety offers reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group provides a handle for derivatization or coordination. Its structured aromatic core and alkyl chain contribute to controlled solubility and stability, making it suitable for applications requiring precise molecular design.

4-Heptyl-3-iodobenzoic acid structure

Product Name:4-Heptyl-3-iodobenzoic acid

CAS No:1131614-70-4

MF:C₁₄H₁₉IO₂

MW:346.203936815262

CID:1030600

PubChem ID:44828834

Update Time:2025-05-26

4-Heptyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Heptyl-3-iodobenzoic acid
- 4-heptyl-3-iodanyl-benzoic acid
- A802912
- AK133764
- CTK8E2162
- FT-0653390
- KB-145272
- SBB067866
- DTXSID20660923
- 1131614-70-4
- DB-057929
- AKOS015843252
- 4-Heptyl-3-iodobenzoicacid
- Inchi： 1S/C14H19IO2/c1-2-3-4-5-6-7-11-8-9-12(14(16)17)10-13(11)15/h8-10H,2-7H2,1H3,(H,16,17)
- InChI Key： ZHLGDXUHUDXKDL-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1CCCCCCC

Computed Properties

Exact Mass: 346.04298g/mol
Monoisotopic Mass: 346.04298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 37.3Å²

4-Heptyl-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099395-1g	4-Heptyl-3-iodobenzoic acid	1131614-70-4	95%	1g	$400.00	2023-09-04
Chemenu	CM130663-1g	4-heptyl-3-iodobenzoic acid	1131614-70-4	95%	1g	$282	2023-01-12
Ambeed	A306728-1g	4-Heptyl-3-iodobenzoic acid	1131614-70-4	95+%	1g	$244.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757745-1g	4-Heptyl-3-iodobenzoic acid	1131614-70-4	98%	1g	￥2220.00	2024-08-09
Crysdot LLC	CD12179269-1g	4-Heptyl-3-iodobenzoic acid	1131614-70-4	95+%	1g	$299	2024-07-23